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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536

Technical Support Center: AMPSO Stock Solutions

This guide provides detailed information on the shelf life, storage conditions, and
troubleshooting for AMPSO (3-[(1,1-dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic
acid) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for AMPSO stock solutions?

The optimal storage condition for AMPSO stock solutions depends on the pH, concentration,
and intended duration of storage. For a 0.2M AMPSO solution at pH 8.5, storage at room
temperature is acceptable.[1] However, for solutions with a higher pH, such as 9.5, refrigeration
Is recommended.[2] For long-term storage, refrigeration at 2-8°C is a common practice to
inhibit microbial growth.[3]

Q2: What is the expected shelf life of an AMPSO stock solution?

A commercially prepared 0.2M AMPSO solution at pH 8.5 has a stated shelf life of 2 years
when stored at room temperature.[1] The shelf life of laboratory-prepared solutions can vary
based on preparation method, sterility, and storage conditions. For non-sterile solutions stored
at room temperature, a shorter shelf life of a few weeks to a few months is generally
recommended to prevent microbial contamination.[4] Sterile-filtered solutions stored at 2-8°C
can have a significantly longer shelf life.
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Q3: Should I sterilize my AMPSO stock solution?

Yes, sterilization is highly recommended, especially for long-term storage, to prevent microbial
contamination which can alter the pH and degrade the buffer.[3][5] Filtration using a 0.2 pm
filter is a common and effective method for sterilizing buffer solutions without the use of heat,
which can potentially degrade some chemical compounds.[6]

Q4: Are there any visual signs of AMPSO stock solution degradation?

While specific visual cues for AMPSO degradation are not well-documented, general indicators
of buffer degradation include a change in color, appearance of turbidity (cloudiness), or the
presence of precipitate.[7] Any solution exhibiting these signs should be discarded. Regularly
checking the pH of the stock solution is also a good practice to ensure it is within the desired
range.

Data Presentation

Parameter Recommendation Source(s)

Room Temperature (for 0.2M,

pH 8.5) or Refrigerated (2-8°C)
Storage Temperature ) [1112]

for higher pH and long-term

storage.

Up to 2 years for commercially
prepared 0.2M, pH 8.5 solution
_ at room temperature.
Shelf Life . [1](3]
Laboratory-prepared sterile
solutions can be stored for

several months at 2-8°C.

Sterilization Method 0.2 pm filter sterilization. [6]

Color change, turbidity,
Signs of Degradation precipitate formation, [7]

significant pH shift.

Experimental Protocols
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Preparation of 1 M AMPSO Stock Solution

Materials:

AMPSO powder (MW: 227.28 g/mol )

High-purity, deionized water

Calibrated pH meter

Stir plate and stir bar

Volumetric flask

5 M NaOH solution for pH adjustment

0.2 um syringe or vacuum filter unit

Sterile storage bottles

Procedure:

Weighing: Weigh out 227.28 g of AMPSO powder for a 1 L solution.

Dissolving: Add the powder to a beaker containing approximately 800 mL of deionized water.
Place a stir bar in the beaker and stir on a stir plate until the powder is completely dissolved.

pH Adjustment: Calibrate the pH meter. Slowly add 5 M NaOH solution dropwise to the
AMPSO solution while stirring and monitoring the pH. Adjust the pH to the desired value
(e.g., 9.0).

Final Volume Adjustment: Once the desired pH is reached, transfer the solutiontoa 1 L
volumetric flask. Rinse the beaker with a small amount of deionized water and add the
rinsing to the volumetric flask. Carefully add deionized water to bring the final volume to the
1 L mark.

Sterilization: Filter the solution through a 0.2 um filter into a sterile storage bottle.
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» Labeling and Storage: Label the bottle with the solution name, concentration, pH, date of

preparation, and your initials. Store at the appropriate temperature based on your needs

(see storage recommendations above).

Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)
o ) ) o Add a larger initial volume of
Difficulty dissolving AMPSO Insufficient water volume; low
water. Gently warm the
powder temperature of the water.

solution while stirring.

pH is unstable or drifts after

adjustment

Incomplete dissolution of
AMPSO; poor quality of water;
contaminated reagents.

Ensure the powder is fully
dissolved before final pH
adjustment. Use high-purity

water. Prepare fresh reagents.

Precipitate forms in the

solution during storage

Microbial contamination;
change in temperature

affecting solubility.

Discard the solution. Prepare
fresh, sterile-filtered solution. If
stored at low temperatures,
allow the solution to equilibrate
to room temperature and
check for re-dissolution before

use.

Experimental results are

Incorrect pH of the buffer;

Verify the pH of the buffer

before each use. Prepare a

inconsistent degradation of the buffer. fresh stock solution if
degradation is suspected.
Visualizations
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AMPSO Stock Solution: Preparation and Storage Workflow

(Weigh AMPSO Powde)
;
(Dissolve in Deionized Water)
;
(Adjust to Desired pH with NaOH)
;
(Adjust to Final Vqume)
;
(Sterilize by Filtration (0.2 pm))

For shorter shelf life For extended shelf life

Short-term Storage
(Weeks to Months)

Long-term Storage
(Months to Years)

Gtore at Room Temperature) Store at 2-8°C (Refrigerate)

'

(Check for Contamination/Precipitate Before Use)

Solution|is clear

(Use in Experiment)

Solution is cloudy/precipitated

Discard if Signs of Degradation Appear

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of AMPSO stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Shelf life and storage conditions for AMPSO stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566536#shelf-life-and-storage-conditions-for-ampso-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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